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Compound of Interest

Compound Name: Aloracetam

Cat. No.: B051925 Get Quote

Despite early interest in its potential as a cognitive enhancer for Alzheimer's disease,

Aloracetam remains an enigmatic compound with a history largely confined to chemical

catalogs and brief mentions in pharmaceutical research literature. A comprehensive review of

publicly available scientific databases, patent archives, and clinical trial registries reveals a

significant lack of in-depth information regarding its discovery, development, and

pharmacological profile.

Aloracetam, with the IUPAC name N-[2-(3-Formyl-2,5-dimethylpyrrol-1-yl)ethyl]acetamide, is

identified as a nootropic agent.[1] Structurally, it is related to the racetam family of drugs, which

are known for their cognitive-enhancing effects. However, detailed information about the

synthesis, specific mechanism of action, and the results of any preclinical or clinical

investigations are not available in the public domain.

The compound was reportedly under investigation by the pharmaceutical company Aventis for

the potential treatment of Alzheimer's disease.[1] However, it appears that its development was

discontinued, as Aloracetam was never marketed. The reasons for the cessation of its

development are not publicly documented.

A search of patent databases reveals mentions of Aloracetam in lists of various chemical

entities, but these patents do not provide specific details on its synthesis or biological activity

that would be necessary for a detailed technical guide. Similarly, scientific literature searches

do not yield any dedicated research papers or reviews that would provide quantitative data

from preclinical or clinical studies, experimental protocols, or elucidate its signaling pathways.
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Due to the scarcity of available data, it is not possible to construct the in-depth technical guide

as requested. The core requirements, including tables of quantitative data, detailed

experimental protocols, and diagrams of signaling pathways, cannot be fulfilled based on the

currently accessible information.

It is likely that the detailed research and development data for Aloracetam remains proprietary

and unpublished, a common occurrence for investigational drug candidates that do not proceed

to market. Without access to internal research reports from Aventis or any subsequent

research, a comprehensive technical whitepaper on the discovery and history of Aloracetam
cannot be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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